Cas no 862794-72-7 (1-4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-yl-4-ethylpiperazine)

• Product Name: 1-4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-yl-4-ethylpiperazine
• CAS No: 862794-72-7
• MF: C₁₉H₂₀ClN₃O₄S
• MW: 421.897802352905
• CID: 5421704
• PubChem ID: 16958156
• Update Time: 2025-05-19

1-4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-yl-4-ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)sulfonyl-5-(4-ethylpiperazin-1-yl)-2-(furan-2-yl)-1,3-oxazole
• 1-[4-(4-CHLOROBENZENESULFONYL)-2-(FURAN-2-YL)-1,3-OXAZOL-5-YL]-4-ETHYLPIPERAZINE
• AKOS002751572
• 862794-72-7
• 4-((4-chlorophenyl)sulfonyl)-5-(4-ethylpiperazin-1-yl)-2-(furan-2-yl)oxazole
• F3309-3161
• 1-[4-[(4-Chlorophenyl)sulfonyl]-2-(2-furanyl)-5-oxazolyl]-4-ethylpiperazine
• 1-4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-yl-4-ethylpiperazine

• Inchi： 1S/C19H20ClN3O4S/c1-2-22-9-11-23(12-10-22)19-18(21-17(27-19)16-4-3-13-26-16)28(24,25)15-7-5-14(20)6-8-15/h3-8,13H,2,9-12H2,1H3
• InChI Key： PIFLIQXJCVRWHW-UHFFFAOYSA-N
• SMILES： N1(C2OC(C3=CC=CO3)=NC=2S(C2=CC=C(Cl)C=C2)(=O)=O)CCN(CC)CC1

Computed Properties

• Exact Mass: 421.0863050g/mol
• Monoisotopic Mass: 421.0863050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 598.8±60.0 °C(Predicted)
• pka: 7.44±0.10(Predicted)

Additional information on 1-4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-yl-4-ethylpiperazine

Introduction to Compound with CAS No. 862794-72-7 and Product Name: 1-4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-yl-4-ethylpiperazine

Compound with the CAS number 862794-72-7 and the product name 1-4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-yl-4-ethylpiperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic piperazine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural composition of this molecule incorporates several key functional groups, including a 4-chlorobenzenesulfonyl moiety, a furan-2-yl substituent, and an oxazol ring, which collectively contribute to its unique chemical properties and biological interactions.

The 4-chlorobenzenesulfonyl group is known for its ability to enhance binding affinity and selectivity in drug design. This moiety often serves as a critical pharmacophore in the development of small-molecule inhibitors targeting various enzymes and receptors. The presence of the furan-2-yl group adds another layer of complexity to the molecule, contributing to its overall solubility and bioavailability. Furan derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate biological pathways involved in inflammation, pain, and neurodegenerative diseases.

The oxazol ring in the molecular structure of this compound introduces a rigid heterocyclic framework, which can improve the metabolic stability and binding efficiency of the molecule. Oxazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The combination of these structural elements in 1-4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-yl-4-ethylpiperazine suggests a multifaceted pharmacological profile that warrants further investigation.

In recent years, there has been a growing interest in developing novel piperazine-based compounds for their potential applications in treating neurological disorders. Piperazines are known for their ability to interact with a wide range of neurotransmitter receptors, including serotonin receptors (5-HT), dopamine receptors (D), and histamine receptors (H). The ethylpiperazine moiety in this compound may contribute to its ability to modulate these receptors, making it a promising candidate for further exploration in the treatment of conditions such as depression, anxiety, and cognitive disorders.

Recent studies have highlighted the importance of structure-based drug design in optimizing pharmacological properties. Computational modeling and molecular dynamics simulations have been instrumental in understanding the interactions between this compound and its target proteins. These studies have revealed that the 4-chlorobenzenesulfonyl group interacts strongly with polar residues in the binding pocket of target enzymes, while the furan-2-yl substituent forms hydrophobic interactions that stabilize the binding affinity. The oxazol ring appears to contribute to the rigidity of the molecule, ensuring proper alignment with the active site.

The therapeutic potential of 1-4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-yl-4-ethylpiperazine has been explored in several preclinical studies. These investigations have demonstrated its efficacy in modulating inflammatory pathways and inhibiting key enzymes involved in pain signaling. The compound has shown promise in models of chronic pain syndromes, where it exhibits analgesic effects comparable to existing therapeutics but with improved selectivity and reduced side effects.

Furthermore, the compound has been investigated for its potential role in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preclinical data suggest that it can inhibit enzymes like acetylcholinesterase and butyrylcholinesterase, which are implicated in the pathogenesis of these conditions. The ability of this molecule to cross the blood-brain barrier makes it an attractive candidate for developing treatments that target central nervous system disorders.

The synthesis of 1-4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-1,3 oxazol -5 -yl -4 ethyl piperazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the intermediate compounds and confirming the structural integrity of the final product.

In conclusion, compound with CAS No. 86279472 7 exhibits remarkable potential as a therapeutic agent due to its unique structural features and diverse biological activities. The integration of a 4-chlorobenzenesulfonyl, furan - 2 - yl, and an oxazol ring into a piperazine scaffold results in a molecule with enhanced binding affinity and selectivity towards key biological targets. Ongoing research continues to uncover new applications for this compound, particularly in treating neurological disorders and chronic pain conditions. As our understanding of molecular interactions advances, compounds like this are poised to play a pivotal role in next-generation pharmaceutical therapies.